Cas no 1232365-58-0 (Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-)

• Product Name: Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-
• CAS No: 1232365-58-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5305855
• PubChem ID: 67379817
• Update Time: 2026-03-10

Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-
• 1232365-58-0
• SCHEMBL2364175
• (2S)-2-(tert-butoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid
• PS-16683
• (S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-(1-METHYLCYCLOBUTYL)PROPANOIC ACID
• AT30010
• (2S)-2-(Boc-amino)-3-(1-methylcyclobutyl)propanoic acid
• MFCD34596327

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9(10(15)16)8-13(4)6-5-7-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-/m0/s1
• InChI Key： ATLGJNSAMLEGKP-VIFPVBQESA-N
• SMILES： OC([C@H](CC1(C)CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±25.0 °C(Predicted)
• pka: 3.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-

Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-: A Comprehensive Overview in Modern Chemical Biology

Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- is a meticulously crafted compound with significant implications in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1232365-58-0, has garnered attention due to its unique structural properties and potential applications in drug development. The synthesis and application of this molecule reflect the latest advancements in organic chemistry and medicinal science, positioning it as a key player in the quest for novel therapeutic agents.

The molecular structure of Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- is characterized by a cyclobutane ring substituted with a propanoic acid moiety. The presence of an amino group at the α-position, protected by a carbobenzyloxy (Boc) group, and a methyl substituent further enhances its versatility. This configuration not only makes it a valuable intermediate in synthetic chemistry but also opens up possibilities for its use in the development of bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The cyclobutane core in Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- contributes to its stability and reactivity, making it an attractive scaffold for medicinal chemists. The compound's ability to undergo various chemical transformations while maintaining its structural integrity has been exploited in the synthesis of more complex molecules.

The Boc-protected amino group in this compound is particularly noteworthy. It serves as a versatile handle for further functionalization, allowing chemists to introduce different substituents at the α-position without affecting the rest of the molecule. This feature has been leveraged in the development of peptidomimetics and other bioactive peptides, where maintaining the integrity of the amino acid backbone is crucial.

Recent studies have highlighted the potential of cyclobutane derivatives as inhibitors of various enzymatic pathways. The rigid structure of the cyclobutane ring can mimic natural substrates or transition states, thereby interfering with enzyme activity. For instance, derivatives of Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- have shown promise as inhibitors of proteases and kinases, which are key targets in cancer therapy. The stereochemistry at the α-position, specifically the (αS)-configuration, has been found to be critical for binding affinity and efficacy.

The synthesis of Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- involves multiple steps that showcase the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a cyclobutene derivative followed by functional group interconversions to introduce the necessary substituents. The use of chiral auxiliaries or asymmetric catalysis ensures the correct stereochemistry at the α-position.

In drug discovery pipelines, intermediates like this compound play a pivotal role. They serve as building blocks for more complex molecules that can be tested for biological activity. The efficiency and scalability of their synthesis are crucial factors that influence their adoption in industrial settings. Recent advancements in flow chemistry have enabled the large-scale production of such intermediates with high purity and yield.

The application of computational methods has also been instrumental in understanding the behavior of Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These insights have guided medicinal chemists in designing more potent and selective inhibitors.

One notable area where this compound has shown promise is in the development of treatments for neurological disorders. The ability to modulate enzyme activity with high precision makes it an ideal candidate for targeting proteins involved in neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound can cross the blood-brain barrier and exert therapeutic effects.

The future prospects for Cyclobutanepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, (αS)- are vast. As research continues to uncover new biological activities and synthetic methodologies evolve to improve efficiency and sustainability, this compound is poised to become an indispensable tool in chemical biology and pharmaceutical development.